Cas no 2228360-13-0 (3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2228360-13-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5985714
• PubChem ID: 165625773
• Update Time: 2025-10-31

3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid
• EN300-1796756
• 2228360-13-0

• Inchi： 1S/C12H17NO4/c1-12(2,7-9(14)15)10-8(16-3)5-6-13-11(10)17-4/h5-6H,7H2,1-4H3,(H,14,15)
• InChI Key： GBHQPVWZMYAHFB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C(C)(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid

Introduction to 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228360-13-0)

3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid, with the CAS number 2228360-13-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including the presence of dimethoxy groups and a methylbutanoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid is particularly intriguing due to its potential to interact with various biological targets. The dimethoxy groups on the pyridine ring can enhance the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells. Additionally, the carboxylic acid group provides a functional handle for further chemical modifications, making it a versatile scaffold for drug design.

Recent studies have explored the pharmacological properties of 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid. One notable area of research has been its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid has also been investigated for its anti-cancer effects. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid has also been studied to assess its suitability for drug development. In animal models, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent.

In terms of safety, preliminary toxicology studies have indicated that 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens for human use.

The synthesis of 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the pyridine ring with dimethoxy substituents and the subsequent attachment of the methylbutanoic acid moiety. These synthetic routes are designed to be scalable and cost-effective, making it feasible to produce large quantities of the compound for further research and potential commercialization.

In conclusion, 3-(2,4-dimethoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228360-13-0) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing new therapeutic agents. Ongoing research will continue to explore its full range of applications and optimize its properties for clinical use.